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Introduction

The recycling of spent lithium-ion batteries (LIBS) is critical for recovering valuable metals such
as lithium (Li), cobalt (Co), nickel (Ni), and manganese (Mn), thereby promoting a circular
economy and mitigating environmental concerns. While various hydrometallurgical methods
are being explored, this document provides detailed application notes and protocols for
selective metal extraction from spent battery cathode materials.

It is important to note that while the use of lithium thiocyanate (LiISCN) was specifically
queried, a comprehensive review of publicly available scientific literature and patents reveals a
lack of established and documented protocols for the use of LISCN for the selective extraction
of metals from spent battery cathodes. The primary applications of thiocyanate in
hydrometallurgy are currently focused on the leaching of precious metals, such as gold.

Therefore, this document is structured as follows:

o Atheoretical application note on the potential use of LISCN, based on the general principles
of thiocyanate chemistry. This section is hypothetical and intended for exploratory research.

» Detailed application notes and protocols for established methods of selective metal
extraction from spent batteries, including acid leaching and the use of deep eutectic
solvents. These protocols are based on published research.
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Section 1: Theoretical Application Note - Use of

Lithium Thiocyanate (LiSCN)
Theoretical Background

Thiocyanate (SCN™) is known to form complexes with various transition metals. In theory, a
LiISCN solution could be used as a lixiviant to selectively dissolve metal ions from the cathode
material of spent LIBs. The selectivity would depend on the stability constants of the metal-
thiocyanate complexes and the specific process conditions. For instance, Co(ll) and Ni(ll) are
known to form stable thiocyanate complexes, which could potentially be leveraged for their
selective extraction.

Hypothetical Experimental Protocol

Objective: To investigate the feasibility of using LISCN for the selective leaching of Co, Ni, and
Mn from a mixed cathode material (e.g., NMC).

Materials:

Spent and crushed cathode material (e.g., NMC111)

e Lithium thiocyanate (LiISCN)

e Deionized water

 Sulfuric acid (H2S0a4) or hydrochloric acid (HCI) for pH adjustment

e Oxidizing agent (e.qg., ferric sulfate, Fe2(S0Oa4)3)

o Standard laboratory glassware and equipment (beakers, magnetic stirrer, pH meter, filtration
apparatus)

Procedure:

o Preparation of Leaching Solution: Prepare a 1 M LiSCN solution in deionized water. Adjust
the pH to a range of 1.5-2.5 using dilute H2SOa4 or HCI.
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o Addition of Oxidant: Add an oxidizing agent, such as ferric sulfate, to the leaching solution to
achieve a concentration of 0.1 M. Ferric ions can act as an oxidant to facilitate the
dissolution of metals.

e Leaching Process:

o Add the spent cathode material to the leaching solution at a solid-to-liquid ratio of 1:20
(e.g., 5 g of cathode material in 200 mL of solution).

o Maintain the temperature at 40°C with constant stirring for a duration of 4-6 hours.
o Monitor and adjust the pH periodically to maintain it within the desired range.

o Solid-Liquid Separation: After leaching, separate the solid residue from the pregnant leach
solution (PLS) by vacuum filtration.

e Analysis: Analyze the concentration of Li, Co, Ni, and Mn in the PLS using inductively
coupled plasma optical emission spectrometry (ICP-OES) or atomic absorption spectroscopy
(AAS) to determine the extraction efficiency.

Expected Outcomes and Challenges

» Potential for Selectivity: It is hypothesized that Co and Ni may be preferentially leached over
Li and Mn due to the formation of stable thiocyanate complexes.

e Challenges: The actual selectivity and efficiency of this process are unknown and would
require empirical validation. The stability of the thiocyanate ion in the presence of an oxidant
and the potential for co-extraction of other metals are significant challenges to overcome.

Logical Workflow for Hypothetical LISCN Leaching
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Caption: Hypothetical workflow for LISCN-based metal extraction.

Section 2: Application Notes and Protocols for
Established Methods

The following sections detail protocols for well-documented methods for selective metal
extraction from spent LIBs.

Acid Leaching with Sulfuric Acid (H2S04) and a
Reducing Agent

Principle: In this hydrometallurgical process, sulfuric acid is used to leach metals from the
cathode material. A reducing agent, such as hydrogen peroxide (H2032), is often added to
reduce Co(lll) to Co(ll), which is more readily soluble in acidic solutions.

Quantitative Data Summary:
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Li Co Ni Mn

Parameter Extraction Extraction Extraction Extraction Reference
(%) (%) (%) (%)

Method 1 >95 >95 >95 >95 [1]

Method 2 ~94 ~91 ~93 ~89 [2]

Method 3 >90 >90 >90 87.9 [3]

Experimental Protocol:

Objective: To achieve high extraction efficiencies of Li, Co, Ni, and Mn from mixed cathode

materials using H2SO4 and H20:.

Materials:

e Spent and crushed cathode material (e.g., NMC or LCO)

e Sulfuric acid (H2S0Oa4, 98%)

e Hydrogen peroxide (H202, 30%)

e Deionized water

o Sodium hydroxide (NaOH) for pH adjustment (if needed for subsequent precipitation)

» Standard laboratory equipment

Procedure:

o Preparation of Leaching Solution: Prepare a 2 M H2SOa solution in deionized water.

e Leaching Process:

o Add the spent cathode material to the 2 M H2SOa solution at a solid-to-liquid ratio of 1:10

(e.g., 10 g in 100 mL).

o Heat the mixture to 70-80°C with constant stirring.
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o Slowly add 2-5 vol% of H20: to the mixture. The addition should be done carefully as the
reaction is exothermic.

o Continue the reaction for 1-2 hours at the set temperature.

o Solid-Liquid Separation: Separate the solid residue from the PLS via filtration.
» Metal Recovery (Example: Cobalt Precipitation):

o Adjust the pH of the PLS to around 8-9 using a NaOH solution to selectively precipitate
cobalt hydroxide (Co(OH)z2).

o Filter the precipitate and wash it with deionized water.

e Analysis: Analyze the metal concentrations in the PLS and the solid residue to determine the
extraction efficiency.

Experimental Workflow Diagram:
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Caption: Workflow for acid leaching of spent cathode materials.
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Leaching with Deep Eutectic Solvents (DES)

Principle: Deep eutectic solvents are mixtures of a hydrogen bond donor and a hydrogen bond

acceptor, which have a lower melting point than the individual components. They are

considered "green" solvents due to their low toxicity and biodegradability. In battery recycling,

they can act as both a solvent and a reducing agent.

Quantitative Data Summary:
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Experimental Protocol:

Objective: To selectively extract valuable metals from spent cathodes using a choline chloride-

based DES.

Materials:

e Spent and crushed cathode material

e Choline chloride (ChCI)

e Formic acid (FA)
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» Standard laboratory equipment

Procedure:

Preparation of DES:
o Mix choline chloride and formic acid in a molar ratio of 1:2 in a sealed flask.

o Heat the mixture at 60-80°C with constant stirring until a clear, homogeneous liquid is
formed.

Leaching Process:
o Add the spent cathode material to the prepared DES at a solid-to-liquid ratio of 1:200.

o Maintain the temperature at 80°C with continuous stirring for 2 hours.

Metal Recovery:

o After leaching, the metals can be recovered from the DES through various methods such
as anti-solvent precipitation (by adding water) or electrochemical deposition.

Analysis: Analyze the metal concentrations in the DES and the solid residue.

Experimental Workflow Diagram:
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Caption: Workflow for metal extraction using a deep eutectic solvent.

Conclusion

While the use of LISCN for selective metal extraction from spent batteries is not a well-
documented method, the field of battery recycling is rich with other effective hydrometallurgical
techniques. The protocols provided for acid leaching and the use of deep eutectic solvents offer
robust and well-researched starting points for scientists and researchers. Further investigation
into novel lixiviants like LISCN could be a valuable area of future research, potentially unlocking
new pathways for more selective and efficient metal recovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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